Cas no 2229341-37-9 (tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229341-37-9
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 6270125
• PubChem ID: 165777003
• Update Time: 2025-05-20

tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(6-chloropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1899603
• 2229341-37-9

• Inchi： 1S/C13H17ClN2O3/c1-13(2,3)19-12(18)16(4)10(8-17)9-6-5-7-11(14)15-9/h5-8,10H,1-4H3
• InChI Key： AWQBNCQDHDOABM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C=O)N(C)C(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229341-37-9)

The compound tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229341-37-9) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 6-chloropyridin-2-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates.

One of the key reasons for the growing attention toward tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate is its relevance in addressing modern challenges such as sustainable agriculture and precision medicine. With the global push for eco-friendly pesticides, this compound’s derivatives are being explored for their efficacy against pests while minimizing environmental impact. Additionally, its structural flexibility aligns with the demand for targeted therapeutics in oncology and neurology, making it a hotspot for medicinal chemistry innovations.

The synthesis of CAS No. 2229341-37-9 involves multi-step organic reactions, often starting from 6-chloropyridine-2-carbaldehyde or related precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications highlight its utility in constructing heterocyclic scaffolds, a trending topic in drug discovery forums and academic research.

From an industrial perspective, scalability and cost-efficiency are paramount. Manufacturers of tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate are optimizing routes to reduce waste and improve yields, leveraging green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis, a frequently searched term among chemists and procurement specialists. Furthermore, the compound’s stability under various storage conditions enhances its commercial viability.

In the context of intellectual property, patents involving CAS No. 2229341-37-9 often focus on its derivatives or formulations. Companies are actively filing claims to protect novel applications, particularly in biodegradable agrochemicals and small-molecule inhibitors. This legal landscape underscores the compound’s economic potential, attracting investors and R&D collaborations.

For researchers exploring structure-based drug design, the tert-butyl carbamate group in this compound offers a versatile handle for further modifications. Computational studies, including molecular docking and QSAR modeling, frequently cite similar structures to predict bioactivity. Such approaches are gaining traction as AI-driven drug discovery becomes mainstream, another hot topic in scientific communities.

Safety and regulatory compliance are also critical considerations. While tert-butyl N-1-(6-chloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate is not classified as hazardous, proper handling protocols are emphasized in SDS documents. This aligns with the increasing demand for transparent chemical safety data, a common query among laboratory personnel and regulatory bodies.

In summary, CAS No. 2229341-37-9 represents a nexus of innovation in both agrochemical and pharmaceutical sectors. Its adaptability to green synthesis, relevance in cutting-edge research, and commercial promise position it as a compound of enduring interest. As scientific inquiries evolve, this molecule will likely remain at the forefront of discussions on next-generation chemical solutions.